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Compound of Interest

Compound Name: Pentafluoroethane

Cat. No.: B1204445 Get Quote

Essential safety and logistical information for the proper handling and disposal of

pentafluoroethane (HFC-125) in a laboratory setting.

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is paramount for ensuring personnel safety and environmental compliance.

Pentafluoroethane, a hydrofluorocarbon (HFC) commonly used as a refrigerant and fire

suppression agent, requires specific handling and disposal procedures due to its properties as

a liquefied gas under pressure and its high global warming potential. This guide provides a

comprehensive operational and disposal plan to facilitate the safe management of

pentafluoroethane in the laboratory.

Immediate Safety Precautions
Pentafluoroethane is a colorless gas that is typically stored as a liquefied gas under pressure.

[1][2][3] Key hazards include:

Gas Under Pressure: Cylinders may explode if heated.[1][2][3]

Asphyxiation Risk: The gas can displace oxygen in confined spaces, leading to rapid

suffocation.[1][3][4]

Frostbite Hazard: Direct contact with the liquid form can cause severe frostbite.[1][4]
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In the event of a leak or spill, evacuate the area immediately.[3][5] Ensure adequate ventilation

before re-entry.[3][5] Do not touch damaged containers or spilled material without appropriate

personal protective equipment (PPE), including thermally insulated gloves.[3]

Operational and Disposal Plan
The primary principle for managing pentafluoroethane is to minimize environmental release.

[1] Whenever feasible, the product should be recovered and reclaimed for reuse.[2][3]

Step 1: Assessment and Preparation

Identify the Cylinder: Confirm the contents of the gas cylinder as pentafluoroethane (HFC-

125).

Evaluate Cylinder Condition: Inspect the cylinder for any signs of damage or leaks.

Damaged cylinders require specialized handling; contact your institution's Environmental

Health and Safety (EHS) department or the supplier immediately.

Gather Personal Protective Equipment (PPE): Before handling, ensure you have the

appropriate PPE, including safety glasses, thermally insulated gloves, and lab coat. In case

of potential leaks in confined spaces, a self-contained breathing apparatus (SCBA) may be

necessary.[3][5]

Step 2: Segregation and Storage

Designated Storage Area: Store pentafluoroethane cylinders in a cool, dry, well-ventilated

area away from direct sunlight and heat sources.[1][3][6] Cylinder temperatures should not

exceed 52°C (125°F).[1]

Secure Storage: Cylinders must be stored in an upright position and firmly secured to

prevent falling or being knocked over.[1]

Incompatible Materials: Keep cylinders away from incompatible materials such as alkali

metals and finely divided metals (e.g., aluminum, magnesium, zinc).[7]

Step 3: Disposal and Decommissioning
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Do Not Vent: It is crucial to avoid releasing pentafluoroethane directly into the atmosphere

due to its high global warming potential.[8][9]

Contact Supplier for Return: The preferred and most common disposal method is to return

the cylinder to the gas supplier.[1][2] Empty pressure vessels should be returned to the

supplier.[1][10]

Licensed Waste Disposal Contractor: If returning to the supplier is not possible, arrange for

disposal through a licensed waste disposal contractor who is qualified to handle compressed

gases and hazardous materials.[1][3] Your institution's EHS department can provide a list of

approved contractors.

Record Keeping: Maintain accurate records of the amount of pentafluoroethane used and

disposed of, in accordance with institutional and local regulations.

Contaminated Materials: Any materials contaminated with pentafluoroethane should be

disposed of in accordance with applicable local, regional, and national laws and regulations.[6]

Quantitative Data Summary
Property Value Source

Chemical Formula C₂HF₅ [9]

Molar Mass 120.02 g/mol [9]

Boiling Point -48.5 °C [9]

Vapor Pressure 1414.05 kPa (at 25 °C) [9]

Global Warming Potential

(GWP)
~3500 times that of CO₂ [9][11]

Ozone Depletion Potential

(ODP)
0 [2][9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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